![molecular formula C10H9NO4S B2701161 4-[(Cyanomethanesulfonyl)methyl]benzoic acid CAS No. 851468-10-5](/img/structure/B2701161.png)
4-[(Cyanomethanesulfonyl)methyl]benzoic acid
Description
“4-[(Cyanomethanesulfonyl)methyl]benzoic acid” is a chemical compound with the molecular formula C10H9NO4S and a molecular weight of 239.25 g/mol . It is offered by various suppliers for research and development purposes .
Molecular Structure Analysis
The molecular structure of “4-[(Cyanomethanesulfonyl)methyl]benzoic acid” consists of a benzoic acid core with a cyanomethanesulfonyl methyl group attached to the fourth carbon of the benzene ring . The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-[(Cyanomethanesulfonyl)methyl]benzoic acid, focusing on six unique fields:
Pharmaceutical Development
4-[(Cyanomethanesulfonyl)methyl]benzoic acid is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be used in the development of drugs targeting specific enzymes or receptors. For instance, it can be utilized in the synthesis of inhibitors for enzymes involved in metabolic disorders or cancer .
Organic Synthesis
This compound serves as a versatile building block in organic synthesis. Its functional groups, such as the cyano and sulfonyl groups, provide multiple reactive sites for further chemical modifications. This makes it an essential reagent in the synthesis of complex organic molecules, including polymers and advanced materials .
Material Science
In material science, 4-[(Cyanomethanesulfonyl)methyl]benzoic acid is used in the development of novel materials with specific properties. For example, it can be incorporated into the design of new polymers with enhanced thermal stability or unique electronic properties. These materials have potential applications in electronics, coatings, and high-performance composites .
properties
IUPAC Name |
4-(cyanomethylsulfonylmethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4S/c11-5-6-16(14,15)7-8-1-3-9(4-2-8)10(12)13/h1-4H,6-7H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJGKMKJXCJYKNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)CC#N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Cyanomethanesulfonyl)methyl]benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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